Cas no 1251698-81-3 (2-(3-methylbutyl)-6-(morpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 2-(3-methylbutyl)-6-(morpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1251698-81-3
• MF: C₁₅H₂₂N₄O₄S
• MW: 354.424582004547
• CID: 5984401
• PubChem ID: 49666019
• Update Time: 2025-10-31

2-(3-methylbutyl)-6-(morpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylbutyl)-6-(morpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• 2-(3-methylbutyl)-6-(morpholine-4-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 2-isopentyl-6-(morpholinosulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• AKOS021742473
• F3406-8399
• CHEMBL3439428
• 2-(3-methylbutyl)-6-morpholin-4-ylsulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one
• VU0624988-1
• 1251698-81-3

• Inchi： 1S/C15H22N4O4S/c1-12(2)5-6-19-15(20)18-11-13(3-4-14(18)16-19)24(21,22)17-7-9-23-10-8-17/h3-4,11-12H,5-10H2,1-2H3
• InChI Key： NNAGESIHMMIFBB-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN(C(N2C=1)=O)CCC(C)C)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 354.13617637g/mol
• Monoisotopic Mass: 354.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.9Ų

Additional information on 2-(3-methylbutyl)-6-(morpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Recent Advances in the Study of 2-(3-methylbutyl)-6-(morpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS: 1251698-81-3)

The compound 2-(3-methylbutyl)-6-(morpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS: 1251698-81-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazolopyridine core, has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a selective kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary data suggest that 1251698-81-3 exhibits high selectivity for specific kinase targets, making it a promising candidate for targeted therapy. Structural-activity relationship (SAR) studies have further refined its design to enhance potency and reduce off-target effects.

In addition to its kinase inhibitory properties, recent investigations have explored the anti-inflammatory potential of 1251698-81-3. In vitro and in vivo studies have demonstrated its ability to modulate key inflammatory mediators, such as cytokines and chemokines, suggesting potential applications in treating chronic inflammatory conditions. These findings are supported by molecular docking studies, which highlight the compound's interaction with inflammatory signaling pathways.

The synthetic accessibility of 1251698-81-3 has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing challenges associated with the compound's complex structure. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Looking ahead, the compound's translational potential remains a key area of interest. Ongoing studies aim to validate its efficacy and safety in more complex disease models, with the ultimate goal of advancing it to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and broaden its therapeutic applications.